Cas no 872695-37-9 (3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine
• CAS No: 872695-37-9
• MF: C₁₈H₁₃FN₂O₂S
• MW: 340.371426343918
• CID: 6477150
• Update Time: 2025-05-22

3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine
• Pyridazine, 3-(1,3-benzodioxol-5-yl)-6-[[(4-fluorophenyl)methyl]thio]-

• Inchi： 1S/C18H13FN2O2S/c19-14-4-1-12(2-5-14)10-24-18-8-6-15(20-21-18)13-3-7-16-17(9-13)23-11-22-16/h1-9H,10-11H2
• InChI Key： PFKYMMQOSCQFBX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3OCOC3=C2)=NN=C(SCC2=CC=C(F)C=C2)C=C1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 554.0±50.0 °C(Predicted)
• pka: 1.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine

Comprehensive Overview of 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine (CAS No. 872695-37-9)

The compound 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine (CAS No. 872695-37-9) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. With its intricate benzodioxole and fluorophenyl moieties, this compound exhibits potential applications in targeting specific biological pathways. Researchers are increasingly exploring its role in modulating enzyme activity and receptor interactions, particularly in the context of neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in biomedical research today.

One of the key features of 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine is its sulfanyl linkage, which contributes to its stability and bioavailability. This structural attribute aligns with the growing demand for bioactive small molecules in pharmaceutical development. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be optimized using computational models to enhance their therapeutic efficacy. The inclusion of a fluorophenyl group further enhances its potential, as fluorine substitution is a common strategy to improve drug-like properties.

In the context of green chemistry and sustainable synthesis, CAS No. 872695-37-9 has also been a subject of interest. The compound’s synthesis can be tailored to minimize environmental impact, addressing the rising concern for eco-friendly chemical processes. This aligns with the global push toward sustainable pharmaceuticals, a topic frequently searched by professionals and enthusiasts alike. The benzodioxol-5-yl moiety, in particular, offers opportunities for derivatization, enabling the creation of analogs with improved selectivity and reduced side effects.

From a commercial perspective, 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine is part of a broader class of heterocyclic compounds that are in high demand for preclinical research. Its potential applications span central nervous system (CNS) disorders, metabolic diseases, and even cancer therapeutics, making it a versatile candidate for further investigation. The compound’s pyridazine core is particularly noteworthy, as it is a privileged scaffold in drug design, often associated with high binding affinity and metabolic stability.

As the scientific community continues to explore the therapeutic potential of CAS No. 872695-37-9, its relevance in personalized medicine cannot be overlooked. With advancements in genomics and proteomics, there is a growing need for targeted molecules that can address individual patient needs. This compound’s modular structure allows for precise modifications, catering to the evolving landscape of precision medicine. Additionally, its compatibility with high-throughput screening methods makes it a valuable asset in modern drug discovery pipelines.

In summary, 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-fluorophenyl)methylsulfanyl}pyridazine represents a promising avenue for research and development. Its multifaceted applications, from neuroprotection to anti-inflammatory effects, position it as a compound of significant interest. As the demand for innovative therapeutics grows, this molecule is poised to play a pivotal role in shaping the future of pharmaceutical innovation and biomedical research.